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Compound of Interest

Compound Name: JNJ-54119936

Cat. No.: B10825128

Researchers, scientists, and drug development professionals must prioritize safety and
compliance when handling and disposing of the chemical probe JNJ-54119936. While a
specific Safety Data Sheet (SDS) containing detailed disposal procedures for INJ-54119936 is
not publicly available in the conducted research, it is imperative to obtain this document from
the chemical supplier before handling the compound. The SDS will provide compound-specific
information crucial for safe disposal. In the absence of a specific SDS, and until one is
obtained, laboratory personnel should adhere to established best practices for the disposal of
chemical research compounds.

General Procedures for Chemical Waste Disposal in
a Laboratory Setting:

All chemical waste is to be considered hazardous unless explicitly determined otherwise. The
following steps provide a general framework for the proper disposal of research chemicals like
JNJ-54119936.

1. Waste ldentification and Segregation:

» Properly label all waste containers with the full chemical name, concentration, and hazard
characteristics.

» Never mix incompatible wastes to prevent dangerous chemical reactions.
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Segregate waste into categories such as halogenated solvents, non-halogenated solvents,
solid waste, and aqueous waste.

. Container Management:

Use sturdy, chemically resistant containers that are compatible with the waste they hold.

Keep waste containers securely closed except when adding waste.

Ensure containers are in good condition, free from leaks or cracks.

Do not overfill containers; leave at least 10% headspace to allow for expansion.

. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling chemical waste, including but not limited to:

o Safety glasses or goggles

o Chemically resistant gloves

o Alab coat

. Storage of Chemical Waste:

Store chemical waste in a designated, well-ventilated area away from general laboratory
traffic.

Use secondary containment for all liquid hazardous waste to contain potential spills.

. Disposal Protocol:

Never dispose of chemical waste down the drain or in the regular trash.

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for hazardous waste.

Follow all federal, state, and local regulations for hazardous waste disposal.
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Quantitative Data for General Chemical Handling

While no specific quantitative data for the disposal of INJ-54119936 was found, general
handling information for chemical probes is available.

Parameter Value Source

MedChemExpress, Lucerna-

Storage (as dry powder Room temperature

ge ( yp ) P Chem AG[1][2]
Storage (in DMSO) -20 °C EUbOPEN[3]
Recommended Concentration
o Upto 1l uM EUbOPEN[3]
(in vitro assay)
Solubility in DMSO Upto 10 mM EUbOPEN[3]

Logical Workflow for Chemical Disposal

The following diagram illustrates the general decision-making process for the disposal of a
chemical compound in a research laboratory.
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Disclaimer: The information provided above is for general guidance only and is not a substitute
for the specific disposal procedures that would be detailed in the Safety Data Sheet for INJ-
54119936. It is the responsibility of the user to obtain the SDS from the supplier and to comply
with all applicable safety and environmental regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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